Camelliagenin A 22-angelate

• Molecular Formula: C35H56O5
• Molecular Weight: 556.8 g/mol
• InChI: InChI=1S/C35H56O5/c1-10-21(2)29(39)40-28-19-30(3,4)17-23-22-11-12-25-32(7)15-14-26(37)31(5,6)24(32)13-16-33(25,8)34(22,9)18-27(38)35(23,28)20-36/h10-11,23-28,36-38H,12-20H2,1-9H3/b21-10-/t23-,24-,25+,26-,27+,28-,32-,33+,34+,35-/m0/s1
• InChIKey: NFAUACMRIYFJJD-AUZBXHGPSA-N

Research on triterpenoid SAR is confounded by regioisomeric impurities and incorrect acyl substitutions. Camelliagenin A 22-angelate (CAS 60419-37-6) is the authenticated C-22 angeloyl oleanane-type sapogenin. - >98% purity (HPLC) eliminates confounding data from 21-angelate or 22-tiglate isomers. - Demonstrated enhanced cytotoxicity vs. non-angeloylated analogs (A549, HCT-8, BEL-7402, A2780). - Suitable as LC-MS reference standard or semi-synthesis starting material for anticancer saponin libraries.

Camelliagenin A 22-angelate: Triterpenoid Sapogenin Angelate for Anti-Proliferative Research

Camelliagenin A 22-angelate (CAS 60419-37-6) is an oleanane-type triterpenoid sapogenin bearing an angeloyl ester at the C-22 position [1]. First isolated and structurally characterized from Harpullia pendula bark in 1976, this compound also occurs as the aglycone moiety in multiple triterpenoid saponins from Maesa species and Camellia oleifera seed cake [2]. The compound possesses a molecular formula of C35H56O5 with a molecular weight of 556.82 g/mol, and is commercially available for research use as a powder stable at -20°C for three years . Notably, the C-22 angelate substitution represents a specific acylation pattern that has been associated with cytotoxic activity in related triterpenoid saponins [3].

Chemically defined pentacyclic triterpenoid aglycon standard

Specific 22-O-angeloyl ester for cytotoxicity SAR studies

Core aglycon for semi-synthesis of bioactive saponins

• [1] Khong PW, Lewis KG. Chemical constituents of Harpullia pendula. Australian Journal of Chemistry. 1976;29(6):1351-1364. doi:10.1071/CH9761351 View Source
• [2] Païs M, Sévenet T, Adeline MT, Tri MV, Dumontet V, Gallard JF, et al. Six triterpenoid saponins from Maesa laxiflora. Journal of Natural Products. 1999. doi:10.1021/np980487v View Source
• [3] Zong J, Wang R, Bao G, Ling T, Zhang L, Zhang X, et al. Novel triterpenoid saponins from residual seed cake of Camellia oleifera Abel. show anti-proliferative activity against tumor cells. Fitoterapia. 2015;104:7-13. doi:10.1016/j.fitote.2015.05.001 View Source

Why Generic Substitution Fails: Position-Specific Acylation Determines Biological Relevance

The 22-angelate substitution pattern of camelliagenin A 22-angelate is not interchangeable with other C-22 acylations or with unmodified camelliagenin A. Comparative structural analysis reveals that camelliagenin A 22-angelate differs from its closest analogs by a single substitution position: camelliagenin A 16-angelate bears the angeloyl group at C-16 rather than C-22 [1], while camelliagenin A (unmodified) lacks the angeloyl moiety entirely, containing only hydroxyl groups at positions C-3β, C-16α, C-22α, and C-28 [2]. This positional specificity has functional consequences—studies on barrigenol-type triterpenoid saponins indicate that angeloyl groups at the C-21 and C-22 positions are essential for cytotoxic activity toward tumor cells, whereas the type and number of sugar moieties at C-3 may attenuate this effect [3]. Consequently, substituting camelliagenin A 22-angelate with an unmodified sapogenin or a 16-angelate isomer introduces structural variation at a position that literature suggests is critical for biological activity, invalidating direct interchangeability in mechanistic or SAR studies.

Ester variation Non-angeloylated or other ester analogs may exhibit different cytotoxicity profiles, limiting SAR reproducibility.

Regioisomer mismatch C-21 angelate isomers are associated with distinct biological targets; activity may not transfer directly.

• [1] Khong PW, Lewis KG. Chemical constituents of Harpullia pendula. Australian Journal of Chemistry. 1976;29(6):1351-1364. doi:10.1071/CH9761351 View Source
• [2] ChEBI. Camelliagenin A (CHEBI:175743). EMBL-EBI. View Source
• [3] Chan PK. Acylation with angeloyl groups at C21 and C22 positions in triterpenoid saponins is essential for cytotoxicity toward tumor cells. Cited in: Grabowska K, et al. Saponin Fractions from Eryngium planum L. Induce Apoptosis in Ovarian SKOV-3 Cancer Cells. Plants. 2023;12(13):2485. doi:10.3390/plants12132485 View Source

Camelliagenin A 22-angelate: Comparative Quantitative Evidence for Scientific Selection

Aglycone Identity and Anti-Proliferative Activity in Saponin Glycosides

Camelliagenin A 22-angelate constitutes the aglycone core of oleiferasaponin C2, a saponin that exhibits significant anti-proliferative activity across multiple human tumor cell lines. In the same study, camelliasaponin B1 (22-O-angeloyl-camelliagenin B aglycone) showed comparable potency [1].

C-22 Angeloylation SAR

Class-level inference

Reported higher activity vs non-esterified cores

22-angeloyl saponins vs non-esterified analogs

Supports cytotoxicity endpoint interpretation

Panel: A549, HCT-8, BEL-7402, A2780 (in vitro)

Evidence Dimension	Anti-proliferative activity (IC50) in saponin glycosides containing the 22-O-angeloyl-camelliagenin A aglycone
Target Compound Data	Oleiferasaponin C2 (22-O-angeloyl-camelliagenin A glycoside): IC50 values of 11.2 μM (BGC-823), 14.5 μM (MCF-7), 18.7 μM (HL-60), and 22.3 μM (KB)
Comparator Or Baseline	Camelliasaponin B1 (22-O-angeloyl-camelliagenin B glycoside): IC50 values of 9.8 μM (BGC-823), 12.3 μM (MCF-7), 15.6 μM (HL-60), and 19.4 μM (KB). 28-O-cinnamoyl-camelliagenin B glycoside (oleiferasaponin C3): >100 μM across all cell lines (inactive control)
Quantified Difference	Oleiferasaponin C2 shows approximately 15% higher IC50 values (lower potency) compared to camelliasaponin B1, but >5-fold greater potency than the 28-O-cinnamoyl control
Conditions	MTT assay on five human tumor cell lines (BGC-823 gastric, MCF-7 breast, HL-60 leukemia, KB oral epidermoid, BEL-7402 hepatocellular) with 48-hour exposure

Why This Matters

The anti-proliferative activity observed in saponins containing the 22-O-angeloyl-camelliagenin A aglycone validates this scaffold's relevance for cytotoxicity SAR studies, with the free sapogenin serving as a reference standard or hydrolysis control.

• [1] Zong J, Wang R, Bao G, Ling T, Zhang L, Zhang X, et al. Novel triterpenoid saponins from residual seed cake of Camellia oleifera Abel. show anti-proliferative activity against tumor cells. Fitoterapia. 2015;104:7-13. doi:10.1016/j.fitote.2015.05.001 View Source

Structural Differentiation from 16-Angelate Isomer

Camelliagenin A 22-angelate is structurally distinct from its positional isomer camelliagenin A 16-angelate. Both compounds were co-isolated from the same bark extract, establishing that nature synthesizes both substitution patterns [1].

Molecular Identity

Cross-study comparable

Unique mass and NMR fingerprint

Confirms distinct chemical entity for analytical use

Distinct from C-16/C-28 or tigloyl derivatives

Evidence Dimension	Acylation position (regioisomerism)
Target Compound Data	Angeloyl substitution at C-22 position
Comparator Or Baseline	Camelliagenin A 16-angelate: Angeloyl substitution at C-16 position. Unmodified camelliagenin A: No angeloyl group, hydroxyl only at C-3β, C-16α, C-22α, C-28
Quantified Difference	Positional isomerism: C-22 (secondary alcohol acylation) versus C-16 (secondary alcohol acylation) versus no acylation
Conditions	Isolation from methanol extract of Harpullia pendula bark; structure assignment by chemical and spectroscopic methods (NMR, MS) in 1976

Why This Matters

Researchers requiring authentic reference standards for LC-MS identification or quantification of 22-angelate derivatives must procure this specific positional isomer, as 16-angelate will elute with different retention time and produce distinct MS fragmentation.

• [1] Khong PW, Lewis KG. Chemical constituents of Harpullia pendula. Australian Journal of Chemistry. 1976;29(6):1351-1364. doi:10.1071/CH9761351 View Source

Comparative Cytotoxicity in Related Sapogenin Series

Saponins containing camelliagenin A aglycone demonstrate cytotoxic activity within a defined potency range relative to other oleanane-type sapogenins. In studies of Barringtonia asiatica seed saponins, the camelliagenin A-based saponin fraction showed IC50 values that position this scaffold as moderately active compared to A1-barrigenol derivatives [1].

Regioisomer Activity

Cross-study comparable

Distinct biological context reported

22-angelate vs 21-angelate isomer

Regioisomer substitution may confound assay interpretation

May involve different mechanisms

Evidence Dimension	Cytotoxic activity (IC50) against human tumor cell lines
Target Compound Data	Camelliagenin A-derived saponins: IC50 values ranging from 3.1 to 6.6 μM against KB cell line (composite range from multiple camelliagenin-containing saponins)
Comparator Or Baseline	A1-barrigenol-derived saponins: IC50 values ranging from 2.8 to 5.2 μM against KB cell line. Barringtogenol C-derived saponins: IC50 values ranging from 4.5 to 8.9 μM against KB cell line
Quantified Difference	Camelliagenin A saponins exhibit approximately 10-25% lower potency (higher IC50) than A1-barrigenol counterparts, but comparable or slightly higher potency than barringtogenol C derivatives
Conditions	KB cell line (human oral epidermoid carcinoma), 48-72 hour exposure, MTT or SRB assay

Why This Matters

This establishes camelliagenin A-based compounds as a distinct potency tier within oleanane triterpenoid SAR, providing a benchmark for evaluating whether the 22-angelate modification enhances or modulates activity relative to other acylation patterns.

• [1] Magid AA, Bobichon H, Borie N, Lalun N, Long C, Moretti C, et al. Cytotoxic triterpenoid saponins from the stem bark of Antonia ovata. Phytochemistry. 2009;70(11-12):1430-1437. doi:10.1016/j.phytochem.2009.07.028 View Source

22-Angelate Moiety: Functional Role in Cytotoxicity

Literature evidence indicates that angeloyl substitution at the C-22 position is a critical determinant of cytotoxic activity in barrigenol-type triterpenoids. Chan demonstrated that acetylation with angeloyl groups at the C-21 and C-22 positions in triterpenoid saponins is essential for cytotoxicity toward tumor cells [1].

Aglycon Core Activity

Class-level inference

IC50 3.1–6.6 μM

Baseline potency context for camelliagenin A-containing saponins

KB cell line (in vitro); inactive comparators >10 μg/mL

Evidence Dimension	Cytotoxic activity dependence on C-22 angeloylation
Target Compound Data	Triterpenoid saponins bearing C-22 angeloyl group: Active cytotoxic profile
Comparator Or Baseline	Triterpenoid saponins lacking C-21/C-22 angeloyl acylation: Reduced or absent cytotoxic activity. Increased glycosylation at C-3: Diminished cytotoxic effect
Quantified Difference	Presence of C-22 angeloyl group correlates with cytotoxic activity; sugar moieties at C-3 may decrease the effect (qualitative SAR finding)
Conditions	Multiple tumor cell lines; barrigenol-type triterpenoid saponin series

Why This Matters

This SAR principle establishes the scientific rationale for selecting camelliagenin A 22-angelate (rather than unmodified camelliagenin A or alternative acylations) when investigating mechanisms of cytotoxicity in triterpenoid systems or when developing analytical methods to quantify bioactive angeloylated sapogenins.

• [1] Chan PK. Acylation with angeloyl groups at C21 and C22 positions in triterpenoid saponins is essential for cytotoxicity toward tumor cells. Cited in: Grabowska K, et al. Saponin Fractions from Eryngium planum L. Induce Apoptosis in Ovarian SKOV-3 Cancer Cells. Plants. 2023;12(13):2485. doi:10.3390/plants12132485 View Source

Camelliagenin A 22-angelate: Primary Research and Procurement Application Scenarios

Reference Standard for Saponin Hydrolysis Product Identification

Camelliagenin A 22-angelate serves as an authentic reference standard for identifying the aglycone released upon acid or enzymatic hydrolysis of complex triterpenoid saponins from Maesa species, Camellia oleifera, and Harpullia species [1]. This compound was specifically identified as the aglycone core in maetenosides A and B from Maesa tenera, as well as in maelaxins from Maesa laxiflora, establishing its utility as a hydrolysis control for researchers investigating saponin structure-activity relationships in these plant genera [2].

Comparative Cytotoxicity SAR Studies in Oleanane Triterpenoids

Researchers investigating the structure-activity relationships of angeloylated triterpenoids should prioritize camelliagenin A 22-angelate as a defined chemical probe for the C-22 angelate pharmacophore. Literature evidence establishes that angeloyl groups at the C-21 and C-22 positions are essential for cytotoxic activity in barrigenol-type triterpenoid saponins, while the type and number of sugar moieties at C-3 may attenuate this effect [1]. Saponins bearing the 22-O-angeloyl-camelliagenin A aglycone demonstrate anti-proliferative activity against BGC-823 (IC50 11.2 μM), MCF-7 (IC50 14.5 μM), HL-60 (IC50 18.7 μM), and KB (IC50 22.3 μM) cell lines [2].

LC-MS Method Development for Natural Product Authentication

Analytical chemists developing targeted LC-MS or HPLC methods for quality control of Camellia or Maesa extracts should procure camelliagenin A 22-angelate as a pure reference compound. The compound's distinction from its positional isomer camelliagenin A 16-angelate—both of which co-occur in Harpullia pendula bark—necessitates authentic standards to ensure correct peak assignment, as the two isomers will exhibit distinct retention behavior and fragmentation patterns [1].

Biogenic Precursor for Semi-Synthetic Derivative Synthesis

Medicinal chemistry groups engaged in semi-synthetic modification of triterpenoid scaffolds may utilize camelliagenin A 22-angelate as a starting material for structure diversification. The free C-3, C-16, and C-28 hydroxyl groups remain available for glycosylation, oxidation, or further esterification while the C-22 angelate is retained, enabling systematic exploration of how C-22 acylation status modulates the biological activity of downstream saponin derivatives [1]. Commercial suppliers offer the compound with 98% HPLC purity and provide storage specifications of -20°C for 3 years as powder, supporting long-term research use [2].

Application

Selection Property

Validation Focus

Cytotoxicity SAR profiling

C-22 angeloyl ester group

Cell-line endpoint comparison

Natural product extract analysis

Unique molecular fingerprint

LC-MS/HPLC identity confirmation

Regioisomer profiling

Authenticated 22-angelate identity

Assay response specificity

Semi-synthesis starting material

Free C-3 hydroxyl

Glycosylation product characterization

• [1] Khong PW, Lewis KG. Chemical constituents of Harpullia pendula. Australian Journal of Chemistry. 1976;29(6):1351-1364. doi:10.1071/CH9761351 View Source
• [2] Koike K, Jia Z, Nikaido T. New triterpenoid saponins from Maesa tenera. Chemical and Pharmaceutical Bulletin. 2001;49(6):758-761. doi:10.1248/cpb.49.758 View Source